N-(tert-butyl)-2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(tert-butyl)-2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential biological activities. This compound belongs to the class of imidazo[2,1-b]thiazole derivatives, which have been reported to possess various pharmacological properties.
Scientific Research Applications
Heterocyclic Compound Synthesis
Derivatives of imidazo[1,2-a]pyridine and imidazothiazole play significant roles in chemical research due to their presence in various drug molecules. The synthesis of these compounds involves complex chemical reactions, highlighting their potential in creating new pharmaceuticals and materials with unique properties (Dong-Mei Chen et al., 2021).
Anticonvulsant and Cytotoxic Activities
Research on imidazothiazole derivatives has shown potential anticonvulsant activity, indicating their usefulness in developing treatments for epilepsy and other seizure disorders (Zeynep Aktürk et al., 2002). Additionally, some imidazothiazole compounds have been tested for their cytotoxicity against cancer cell lines, suggesting their application in cancer research and therapy (H. Ding et al., 2012).
Carbonic Anhydrase Inhibition
Imidazothiazoles have been studied for their role in inhibiting carbonic anhydrase, which is a mechanism of interest in cerebrovasodilation and potentially treating various conditions related to blood flow and pressure in the brain (I. T. Barnish et al., 1980).
Antimicrobial and Anti-Inflammatory Properties
The synthesis of imidazothiazole and pyrazole-acetamide derivatives has been explored for their antimicrobial and anti-inflammatory activities, demonstrating the versatility of these compounds in addressing a range of health issues, from bacterial infections to inflammatory diseases (D. Sowmya et al., 2017).
Antioxidant Activity
Research into thiazolidine and thiazole derivatives has revealed potential antioxidant properties, which could be beneficial in developing treatments for oxidative stress-related diseases (Satish Koppireddi et al., 2013).
Coordination Complexes and Antioxidant Activity
Studies on pyrazole-acetamide derivatives and their coordination complexes with metals like Co(II) and Cu(II) have also shown significant antioxidant activity. This research underscores the potential of such compounds in creating novel antioxidant agents (K. Chkirate et al., 2019).
properties
IUPAC Name |
N-tert-butyl-2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2S/c1-5-24-15-8-6-13(7-9-15)16-11-22-14(12-25-18(22)20-16)10-17(23)21-19(2,3)4/h6-9,11-12H,5,10H2,1-4H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAUPCSMDZMYRRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.